Cas no 1203379-45-6 (1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine)

1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine structure
1203379-45-6 structure
Product Name:1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine
CAS No:1203379-45-6
MF:C14H17BrN2O
MW:309.201582670212
MDL:MFCD18459102
CID:5177127
PubChem ID:45496767
Update Time:2025-07-21

1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (2-(4-Bromophenyl)cyclopropyl)(piperazin-1-yl)methanone
    • starbld0013330
    • 1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
    • 1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine
    • MDL: MFCD18459102
    • Inchi: 1S/C14H17BrN2O/c15-11-3-1-10(2-4-11)12-9-13(12)14(18)17-7-5-16-6-8-17/h1-4,12-13,16H,5-9H2
    • InChI Key: VFGHUGDKTSBANT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1CC1C(N1CCNCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 309
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.299

1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-241827-0.05g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-241827-0.1g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-241827-0.25g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-241827-0.5g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6 95%
0.5g
$699.0 2024-06-19
Enamine
EN300-241827-1.0g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6 95%
1.0g
$728.0 2024-06-19
Enamine
EN300-241827-2.5g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6 95%
2.5g
$1428.0 2024-06-19
Enamine
EN300-241827-5.0g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6 95%
5.0g
$2110.0 2024-06-19
Enamine
EN300-241827-10.0g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6 95%
10.0g
$3131.0 2024-06-19
Enamine
EN300-241827-1g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6
1g
$728.0 2023-09-15
Enamine
EN300-241827-5g
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
1203379-45-6
5g
$2110.0 2023-09-15

Additional information on 1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine

Introduction to Compound with CAS No 1203379-45-6 and Product Name *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine*

Compound with the CAS number 1203379-45-6 is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. The product name, *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine*, provides a detailed structural insight into its molecular framework, which is characterized by a cyclopropane ring substituted with a 4-bromophenyl group and connected to a piperazine moiety through a carbonyl linkage. This unique structural configuration imparts distinct chemical and pharmacological properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The cyclopropane ring is a key feature of this compound, known for its high ring strain and reactivity, which can be exploited in various chemical transformations. The presence of the 4-bromophenyl group introduces a bromine atom at the para position relative to the phenyl ring, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry for further functionalization and derivatization of the molecule.

The piperazine moiety is another crucial component of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine*, contributing to its potential biological activity. Piperazines are heterocyclic compounds that are widely found in biologically active molecules, including antipsychotics, antidepressants, and antihistamines. The incorporation of a piperazine ring into the molecular structure suggests that this compound may exhibit similar pharmacological properties, making it a promising candidate for further investigation in drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. Compounds with unique structural motifs, such as those containing cyclopropane and piperazine rings, often exhibit novel biological activities and can serve as starting points for the development of new therapeutic agents. The synthesis of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* represents an example of how structural innovation can lead to the discovery of new pharmacophores.

In terms of synthetic methodologies, the preparation of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the cyclopropane ring can be achieved through various synthetic routes, including cyclopropanation reactions and ring-closing metathesis. The subsequent functionalization of the 4-bromophenyl group and the coupling with piperazine via a carbonyl linkage are critical steps that need to be carefully controlled to ensure the desired product formation.

The pharmacological potential of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* has not been extensively studied, but its structural features suggest several possible applications. The combination of a cyclopropane ring and a piperazine moiety may confer unique interactions with biological targets, leading to potential therapeutic effects. Further studies are needed to explore its biological activity, mechanism of action, and potential therapeutic applications.

Advances in computational chemistry have also played a significant role in the design and optimization of such compounds. Molecular modeling techniques can be used to predict the binding affinity of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* to various biological targets, providing valuable insights into its pharmacological properties. These computational studies can guide experimental efforts and help in the identification of lead compounds for further development.

The synthesis and characterization of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* contribute to the growing library of heterocyclic compounds that are being explored for their potential therapeutic applications. The structural diversity offered by these compounds is essential for addressing complex diseases and developing new treatment strategies. As research in this area continues to evolve, new insights into the pharmacological properties of such molecules will emerge, paving the way for innovative drug discovery.

In conclusion, compound with CAS No 1203379-45-6 and its product name *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* represent an interesting example of how structural innovation can lead to novel pharmacophores. The unique combination of a cyclopropane ring and a piperazine moiety suggests potential biological activity and makes this compound a valuable intermediate in pharmaceutical research. Further studies are warranted to fully explore its pharmacological properties and therapeutic applications.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd